Cas no 2228207-96-1 (2-(4-bromo-2,6-dimethoxyphenyl)-2-methylpropan-1-amine)

• Product Name: 2-(4-bromo-2,6-dimethoxyphenyl)-2-methylpropan-1-amine
• CAS No: 2228207-96-1
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 6092482
• PubChem ID: 165701663
• Update Time: 2025-08-04

2-(4-bromo-2,6-dimethoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,6-dimethoxyphenyl)-2-methylpropan-1-amine
• 2228207-96-1
• EN300-1923307

• Inchi： 1S/C12H18BrNO2/c1-12(2,7-14)11-9(15-3)5-8(13)6-10(11)16-4/h5-6H,7,14H2,1-4H3
• InChI Key： QCMMGYDHBIIACG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)C(C)(C)CN)OC

Computed Properties

• Exact Mass: 287.05209g/mol
• Monoisotopic Mass: 287.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(4-bromo-2,6-dimethoxyphenyl)-2-methylpropan-1-amine

Introduction to 2-(4-Bromo-2,6-Dimethoxyphenyl)-2-Methylpropan-1-Amine (CAS No. 2228207-96-1)

2-(4-Bromo-2,6-Dimethoxyphenyl)-2-Methylpropan-1-Amine is a complex organic compound with the CAS registry number 2228207-96-1. This compound belongs to the class of aromatic amines and is characterized by its unique structure, which includes a bromine atom, methoxy groups, and a methyl group attached to a phenyl ring. The compound's structure makes it highly versatile and has found applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-(4-Bromo-2,6-Dimethoxyphenyl)-2-Methylpropan-1-Amine involves multiple steps, including nucleophilic substitution and aromatic substitution reactions. The presence of the bromine atom at the para position of the phenyl ring allows for selective substitution reactions, making it a valuable intermediate in organic synthesis. The methoxy groups at the 2 and 6 positions of the phenyl ring provide steric hindrance and electronic effects that influence the compound's reactivity and stability.

Recent studies have highlighted the potential of aromatic amines like this compound in drug discovery. Researchers have explored its role as a building block for developing bioactive molecules with anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, the compound has been used as an intermediate in the synthesis of Hsp90 inhibitors, which are promising candidates for treating various cancers.

In addition to its pharmaceutical applications, CAS No. 2228207-96-1 has shown promise in agrochemical research. Its ability to interact with plant enzymes and receptors makes it a potential candidate for developing plant growth regulators and pesticides. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis methods for this compound, reducing its environmental footprint.

The compound's unique structure also makes it an interesting candidate for materials science applications. Its aromatic ring system and substituents can be exploited in designing novel polymers and organic semiconductors. Researchers have investigated its potential as a precursor for conjugated polymers, which are used in flexible electronics and optoelectronic devices.

From a structural perspective, CAS No. 228735355 (another identifier for this compound) exhibits interesting electronic properties due to the conjugation between the phenyl ring and the amine group. This conjugation enhances its stability and reactivity under certain conditions. Recent computational studies have provided deeper insights into its electronic structure, paving the way for more efficient synthetic strategies.

In conclusion, CAS No. 35355 (commonly referred to as CAS No. 35355) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern organic chemistry.